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Cat. No.: B13682809

Get Quote
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This in-depth technical guide provides a comprehensive overview of the spectroscopic
characterization of the novel compound 5-(1-Bromovinyl)-2-methylpyridine. This document is
intended for researchers, scientists, and professionals in the field of drug development and
materials science who are engaged in the synthesis and analysis of new chemical entities. The
guide will delve into the theoretical and practical aspects of Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as they apply to
the structural elucidation of this specific pyridine derivative.

While direct experimental spectra for 5-(1-Bromovinyl)-2-methylpyridine are not widely
available in public databases, this guide will provide a robust, predictive analysis based on the
well-established principles of spectroscopy and data from analogous structures. This approach
is designed to empower researchers to anticipate, interpret, and validate their own
experimental findings.

Molecular Structure and Spectroscopic Overview

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic
data. The following diagram illustrates the structure of 5-(1-Bromovinyl)-2-methylpyridine
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and the numbering convention used throughout this guide.
Caption: Molecular structure of 5-(1-Bromovinyl)-2-methylpyridine.

This structure, featuring a substituted pyridine ring and a brominated vinyl group, gives rise to a
unique spectroscopic fingerprint that can be deciphered using a combination of analytical
techniques.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen
framework of an organic molecule.

'H NMR Spectroscopy

The proton NMR spectrum of 5-(1-Bromovinyl)-2-methylpyridine is expected to show distinct
signals for each of the non-equivalent protons in the molecule. The chemical shifts are
influenced by the electronic environment of the protons, with electron-withdrawing groups
generally causing a downfield shift.

Predicted *H NMR Data:

Proton Predicted Chemical Predicted Predicted Coupling
Shift (6, ppm) Multiplicity Constant (J, Hz)

H6 8.3-8.5 d ~2.0

H4 75-7.7 dd ~8.0, 2.0

H3 71-73 d ~8.0

HpB (geminal to Br) 6.0-6.2 d ~2.0

HpB' (geminal to Br) 57-59 d ~2.0

CHs 24-26 S

Interpretation and Rationale:
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e Aromatic Protons (H3, H4, H6): The protons on the pyridine ring will appear in the aromatic
region (7.0-8.5 ppm). H6 is expected to be the most downfield due to its proximity to the
electronegative nitrogen atom. The coupling pattern (meta-coupling between H6 and H4, and
ortho-coupling between H4 and H3) will be key to assigning these signals.

 Vinyl Protons (HB, HB"): The two geminal protons on the vinyl group are diastereotopic and
are expected to have slightly different chemical shifts, appearing as two distinct doublets.[1]
[2][3] The small geminal coupling constant (23JHH) is characteristic of terminal vinyl groups.

o Methyl Protons (CHs): The methyl group protons will appear as a singlet in the upfield region,
as there are no adjacent protons to couple with.

Experimental Protocol for *H NMR:

o Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of
a deuterated solvent (e.g., CDCls, DMSO-ds) in a standard 5 mm NMR tube. The choice of
solvent is critical and should be one that dissolves the compound well and does not have
signals that overlap with the analyte signals.

 Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to
ensure a homogeneous magnetic field.

o Data Acquisition: Acquire the spectrum using a standard pulse sequence. A spectral width of
0-10 ppm is typically sufficient for tH NMR. The number of scans can be adjusted to achieve
an adequate signal-to-noise ratio.

o Data Processing: Apply a Fourier transform to the free induction decay (FID) to obtain the
spectrum. Phase and baseline correct the spectrum. Integrate the signals to determine the
relative number of protons.

Sample Preparation Data Acquisition Data Processing
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Caption: Workflow for acquiring a *H NMR spectrum.

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted 3C NMR Data:

Carbon Predicted Chemical Shift (6, ppm)
C2 155 - 158

C6 148 - 151

C4 135-138

C5 130 - 133

Ca (vinyl) 125 - 128

CB (vinyl) 120 - 123

C3 122 - 125

CHs 23-26

Interpretation and Rationale:

e Pyridine Ring Carbons: The chemical shifts of the pyridine ring carbons are influenced by the
nitrogen atom and the substituents. Carbons adjacent to the nitrogen (C2 and C6) are
typically the most downfield.

» Vinyl Carbons: The sp? hybridized carbons of the vinyl group will appear in the region of 120-
130 ppm.[4][5][6] The carbon bearing the bromine (Ca) will be influenced by the heavy atom
effect.

o Methyl Carbon: The methyl carbon will be the most upfield signal in the spectrum.

Experimental Protocol for 13C NMR:
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The protocol is similar to that for *H NMR, but with a few key differences:

e Pulse Program: A proton-decoupled pulse sequence is typically used to simplify the
spectrum to single lines for each carbon.

o Spectral Width: A larger spectral width (e.g., 0-200 ppm) is required.

e Acquisition Time: Longer acquisition times and more scans are generally needed due to the
lower natural abundance of the 13C isotope.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule.[7]

Predicted IR Data:

Wavenumber (cm~?) Vibration

3100 - 3000 C-H stretching (aromatic and vinyl)
2980 - 2850 C-H stretching (aliphatic - CHs)

1640 - 1620 C=C stretching (vinyl)

1600 - 1450 C=C and C=N stretching (pyridine ring)
900 - 650 C-H out-of-plane bending (aromatic)
~890 =C-H out-of-plane bending (vinyl)

600 - 500 C-Br stretching

Interpretation and Rationale:

e C-H Stretching: The spectrum will show distinct C-H stretching vibrations for the aromatic,
vinyl, and aliphatic protons.

e C=C and C=N Stretching: The double bond stretching region will contain absorptions for the
vinyl C=C bond and the C=C and C=N bonds of the pyridine ring.[8]
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e C-H Bending: The out-of-plane C-H bending vibrations in the fingerprint region can be
indicative of the substitution pattern on the pyridine ring.[7]

e C-Br Stretching: The carbon-bromine stretch is expected to appear at a low wavenumber.
Experimental Protocol for FT-IR (ATR):

 Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

Record a background spectrum.
o Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

o Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.
Collect the spectrum.

o Data Processing: The software will automatically subtract the background spectrum.
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Caption: Workflow for FT-IR analysis using an ATR accessory.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its identity.

Predicted MS Data (Electron lonization):
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miz Interpretation

Molecular ion peak [M]*e (due to 7°Br and &Br

197/199 .
isotopes)
118 [M - Br]*
91 [M - Br - HCN]*+

Interpretation and Rationale:

Molecular lon Peak: A key feature of the mass spectrum of a bromine-containing compound
is the presence of two molecular ion peaks of nearly equal intensity, separated by 2 m/z
units.[9][10] This is due to the natural isotopic abundance of bromine (“°Br and 8!Br). For 5-
(1-Bromovinyl)-2-methylpyridine (CsHsBrN), the expected molecular weight is
approximately 198.06 g/mol . Therefore, we expect to see peaks at m/z 197 and 199.

Fragmentation: Under electron ionization (El), the molecular ion can fragment. Common
fragmentation pathways for this molecule would include the loss of a bromine radical to give
a fragment at m/z 118.[9][11][12] Further fragmentation of the pyridine ring, such as the loss
of HCN, is also possible.

Experimental Protocol for GC-MS.:

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent
(e.g., dichloromethane, ethyl acetate).

GC Separation: Inject the sample into the gas chromatograph. The components of the
sample are separated based on their boiling points and interactions with the GC column. A
non-polar or medium-polarity capillary column is generally suitable for pyridine derivatives.

MS Analysis: As the separated components elute from the GC column, they enter the mass
spectrometer, where they are ionized (typically by electron impact), and the resulting ions are
separated by their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum for the peak corresponding to 5-(1-
Bromovinyl)-2-methylpyridine is analyzed to determine the molecular weight and
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Caption: Workflow for GC-MS analysis.

Conclusion

The comprehensive spectroscopic analysis of 5-(1-Bromovinyl)-2-methylpyridine, utilizing a
combination of NMR, IR, and MS techniques, allows for its unambiguous structural elucidation.
This guide provides a predictive framework for interpreting the expected spectroscopic data
and outlines the standard experimental protocols for their acquisition. By understanding the
principles behind these techniques and how they apply to the specific structural features of the
target molecule, researchers can confidently characterize this and other novel chemical
entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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